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Abstract

Shizukanolide H is a naturally occurring lindenane-type sesquiterpenoid dimer. This technical
guide provides a detailed overview of the known physical and chemical properties of
Shizukanolide H, drawing from available scientific literature. The document summarizes its
molecular structure, and physicochemical data. While specific experimental protocols for the
isolation and spectroscopic analysis of Shizukanolide H are not extensively detailed in publicly
available literature, this guide presents representative methodologies for related compounds
within the shizukanolide family. Furthermore, the known biological activities of closely related
lindenane sesquiterpenoids are discussed to provide context for the potential therapeutic
applications of Shizukanolide H.

Introduction

Shizukanolide H belongs to the lindenane class of sesquiterpenoid dimers, a group of
complex natural products isolated from plants of the Chloranthaceae family, notably from
Sarcandra glabra and various Chloranthus species.[1][2] These compounds are characterized
by their intricate polycyclic skeletons and have garnered significant interest from the scientific
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community due to their potential biological activities, including anti-inflammatory and cytotoxic
effects.[3][4] This guide focuses specifically on the physical and chemical properties of
Shizukanolide H, providing a centralized resource for researchers in natural product chemistry
and drug discovery.

Physicochemical Properties

Shizukanolide H is a distinct chemical entity with the molecular formula C17H200s.[5] Its
appearance has been described as an oil, and it is recommended to be stored at 2-8°C.[3]

Table 1: Physical and Chemical Properties of
Shizukanolide H

Property Value Source
CAS Number 1136932-34-7 [3]
Molecular Formula C17H2005 [5]
Molecular Weight 304.34 g/mol [4]
Appearance ol [3]
Storage 2-8°C Refrigerator [3]

Note: Quantitative data such as melting point and optical rotation for Shizukanolide H are not
available in the reviewed literature.

Chemical Structure

The chemical structure of Shizukanolide H is a complex dimeric sesquiterpenoid of the
lindenane type. A common synonym for Shizukanolide H is Cycloprop[4][6]indeno[5,6-b]furan-
2(4H)-one, 5-[(acetyloxy)methyl]-4a,5,5a,6,6a,6b-hexahydro-3-(hydroxymethyl)-6b-methyl-,
(4aS,5R,5aS,6aR,6bS)-.[4]

Spectroscopic Data

Detailed 1H-NMR, 13C-NMR, and IR spectroscopic data for Shizukanolide H are not explicitly
available in the public domain. However, comprehensive spectroscopic analysis has been
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performed on closely related shizukanolide compounds, which can serve as a reference for the
expected spectral features of Shizukanolide H.

Experimental Protocols

While a specific, detailed protocol for the isolation of Shizukanolide H has not been identified
in the surveyed literature, the general procedure for extracting and isolating lindenane
sesquiterpenoids from Chloranthus and Sarcandra species typically involves the following
steps.

General Isolation Workflow for Lindenane
Sesquiterpenoids

The following diagram outlines a representative workflow for the isolation of lindenane
sesquiterpenoids from their natural plant sources.
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A representative workflow for the isolation of lindenane sesquiterpenoids.

Spectroscopic Analysis

The structural elucidation of isolated compounds like Shizukanolide H relies on a combination
of modern spectroscopic techniques.

NMR spectroscopy, including 1H-NMR, 13C-NMR, and various 2D-NMR experiments (e.g.,
COSY, HSQC, HMBC), is crucial for determining the carbon-hydrogen framework and the
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connectivity of atoms within the molecule.

High-resolution mass spectrometry (HRMS) is employed to determine the precise molecular
weight and elemental composition of the compound, confirming its molecular formula.

IR spectroscopy is used to identify the presence of key functional groups within the molecule,
such as hydroxyl (-OH), carbonyl (C=0), and carbon-carbon double bonds (C=C).

Biological Activity and Potential Signhaling Pathways

While specific biological activities for Shizukanolide H have not been extensively reported, the
broader class of lindenane sesquiterpenoid dimers from Sarcandra glabra has demonstrated
notable anti-inflammatory properties.[3][4] Several studies have shown that these compounds
can inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-induced RAW264.7
macrophages.[3][6] This suggests a potential mechanism of action involving the modulation of
inflammatory signaling pathways.

Potential Anti-Inflammatory Signaling Pathway

The inhibition of NO production in LPS-stimulated macrophages by lindenane sesquiterpenoids
suggests a possible interaction with the NF-kB signaling pathway, a key regulator of
inflammation. The logical relationship is depicted below.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b585965?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2022/ob/d1ob02417e
https://pubmed.ncbi.nlm.nih.gov/37704568/
https://pubs.rsc.org/en/content/articlelanding/2022/ob/d1ob02417e
https://www.tandfonline.com/doi/abs/10.1080/14786419.2024.2364919
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Lipopolysaccharide (LPS)

(and related dimers)

(Toll-like Receptor 4 (TLR4)) Shizukanolide H

Inhibition

Y

(N F-kB Activation)

Qnducible Nitric Oxide Synthase (iNOS) Gene ExpressiorD

y

(Nitric Oxide (NO) ProductiorD

Click to download full resolution via product page

A putative anti-inflammatory mechanism of lindenane sesquiterpenoids.

Conclusion

Shizukanolide H is a structurally complex natural product with potential for further scientific
investigation. While a complete physicochemical profile and detailed biological studies are yet
to be published, the information available for related lindenane sesquiterpenoids suggests that
it may possess interesting pharmacological properties, particularly in the area of anti-
inflammatory research. This guide serves as a foundational resource to encourage and
facilitate future research into this promising molecule. Further studies are warranted to fully
elucidate its physical, chemical, and biological characteristics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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